Cas no 59457-83-9 (4,5-dimethyl-7-phenyl-6H-pyrrolo[3,4-d]pyrimidin-2-amine hydrochloride)

• Product Name: 4,5-dimethyl-7-phenyl-6H-pyrrolo[3,4-d]pyrimidin-2-amine hydrochloride
• CAS No: 59457-83-9
• MF: C₁₄H₁₅ClN₄
• MW: 274.748701334
• CID: 1615088
• PubChem ID: 3042307
• Update Time: 2025-04-21

4,5-dimethyl-7-phenyl-6H-pyrrolo[3,4-d]pyrimidin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-7-phenyl-6H-pyrrolo[3,4-d]pyrimidin-2-amine hydrochloride
• 6H-Pyrrolo(3,4-d)pyrimidin-2-amine, 4,5-dimethyl-7-phenyl-, monohydrochloride
• 59457-83-9
• 4,5-Dimethyl-7-phenyl-6H-pyrrolo(3,4-d)pyrimidin-2-amine monohydrochloride
• DTXSID10208171

• Inchi： 1S/C14H14N4.ClH/c1-8-11-9(2)17-14(15)18-13(11)12(16-8)10-6-4-3-5-7-10;/h3-7,16H,1-2H3,(H2,15,18);1H
• InChI Key： WBYSUAAFPPADLH-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=C2C(C)=NC(N)=NC2=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.09875
• Monoisotopic Mass: 274.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.59